Cas no 23018-33-9 (5,11-dimethyl-[1]benzofuro[3,2-g]isoquinoline)

• Product Name: 5,11-dimethyl-[1]benzofuro[3,2-g]isoquinoline
• CAS No: 23018-33-9
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 883893
• PubChem ID: 272112
• Update Time: 2025-04-19

5,11-dimethyl-[1]benzofuro[3,2-g]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5,11-dimethyl-[1]benzofuro[3,2-g]isoquinoline
• 5,11-dimethyl[1]benzofuro[3,2-g]isoquinoline
• 5,11-dimethyl-benzo[4,5]furo[3,2-g]isoquinoline
• 5,11-Dimethyl-benzofuro< 3,2-g> isochinolin
• AC1L6RBV
• AC1Q4YRY
• AG-J-82039
• AR-1G5759
• CTK4F0693
• Isooxaellipticin
• NSC116350

• Inchi： 1S/C17H13NO/c1-10-12-7-8-18-9-14(12)11(2)17-16(10)13-5-3-4-6-15(13)19-17/h3-9H,1-2H3
• InChI Key： SEKXDDMDWFIHJO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C(C)=C3C=CN=CC3=C(C)C1=2

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 437.9°C at 760 mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.728
• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans